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Compound of Interest

Compound Name: CB 168

Cat. No.: B12399364

Get Quote

Welcome to the technical support center for the analysis of PCB congener 168 (CB 168). This

resource provides troubleshooting guides and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals minimize the loss of CB 168
during sample cleanup, ensuring accurate and reliable analytical results.

Frequently Asked Questions (FAQs)
Q1: What are the main challenges associated with the analysis of CB 168?

A1: The primary challenges in analyzing CB 168 stem from its physicochemical properties. As

a hexachlorobiphenyl, it possesses high lipophilicity, indicated by a computed Log P of 7.6, and

extremely low water solubility.[1] This leads to a high potential for analyte loss through several

mechanisms:

Adsorption: CB 168 can adsorb to the surfaces of glassware, vials, and instrument

components.

Matrix Effects: It can strongly partition into fatty or lipid-rich matrices, making its extraction

and separation from interfering compounds difficult.
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Co-elution: During chromatographic analysis, CB 168 may co-elute with other PCB

congeners, leading to inaccurate quantification.[2]

Evaporative Losses: Although less volatile than lower chlorinated congeners, loss can still

occur during solvent evaporation steps if not performed carefully.

Q2: Which EPA method is recommended for the analysis of CB 168?

A2: EPA Method 1668 is a high-resolution gas chromatography/high-resolution mass

spectrometry (HRGC/HRMS) method designed for the determination of all 209 chlorinated

biphenyl (CB) congeners, including CB 168, in various matrices such as water, soil, sediment,

biosolids, and tissue.[3][4][5] This method is highly sensitive and provides congener-specific

results, which is crucial for accurate risk assessment due to the varying toxicity of different

congeners.[4]

Q3: How can I prevent the loss of CB 168 due to adsorption to labware?

A3: To minimize adsorptive losses, follow these best practices:

Solvent Rinsing: Thoroughly rinse all glassware and autosampler vials with a solvent in

which CB 168 is highly soluble (e.g., hexane, toluene) before use.

Silanization: Deactivating the glass surfaces by silanization can reduce the number of active

sites available for adsorption.

Use of High-Quality Vials: Employ high-quality, low-adsorption vials and caps.

Minimize Transfers: Reduce the number of sample transfer steps to limit contact with

different surfaces.

Troubleshooting Guides
Issue 1: Low Recovery of CB 168 from Complex
Matrices (e.g., Tissues, Oils)
Possible Causes:

Inefficient extraction from the lipid-rich matrix.
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Loss of analyte during the lipid removal/cleanup step.

Co-extraction of interfering compounds that cause signal suppression in the analytical

instrument.

Troubleshooting Steps:

Optimize Extraction:

For solid and tissue samples, consider using Soxhlet extraction or pressurized fluid

extraction (PFE) for efficient extraction. EPA Method 3540C (Soxhlet) is considered a gold

standard for extraction.[6]

Ensure the chosen solvent system is appropriate for the matrix and the lipophilic nature of

CB 168. Hexane and dichloromethane are commonly used.

Enhance Cleanup:

Complex extracts often require multiple cleanup steps. A common approach involves a

combination of different sorbents.

Lipid Removal: For high-fat samples, a bulk lipid removal step is crucial. This can be

achieved through gel permeation chromatography (GPC) or by using adsorbents like silica

gel or Florisil.

Fractionation: Different types of silica (e.g., acidic, neutral, basic) and alumina can be used

to separate PCBs from other co-extracted compounds like pesticides. Carbon columns are

effective for separating planar PCBs.

Experimental Protocol: Multi-Sorbent Column Cleanup

This protocol describes a common approach for cleaning up complex extracts for PCB

analysis.

Column Preparation:

Pack a glass chromatography column with multiple layers of sorbents. A typical packing

order from bottom to top is: glass wool plug, sodium sulfate, silica gel, alumina, and

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://oto-env.com/blog/pcb-laboratory-analysis-note/
https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#technical-support-center-minimizing-analyte-loss-of-cb-168-during-sample-cleanup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


another layer of sodium sulfate. The specific amounts will depend on the sample matrix

and expected level of contamination.

Column Conditioning:

Pre-elute the packed column with a non-polar solvent like hexane to remove any

impurities and to activate the sorbents.

Sample Loading:

Concentrate the sample extract to a small volume (e.g., 1-2 mL) in hexane.

Carefully load the concentrated extract onto the top of the column.

Elution:

Elute the column with a suitable solvent or a gradient of solvents. For PCBs, hexane is a

common elution solvent. The collected fraction will contain the PCBs, while more polar

interferences will be retained on the column.

Concentration:

Collect the eluate and carefully concentrate it to the final volume required for analysis. Use

a gentle stream of nitrogen and a keeper solvent (e.g., isooctane) to prevent evaporative

loss of the analyte.

Issue 2: Inconsistent Results and Poor Reproducibility
Possible Causes:

Variable analyte loss during sample preparation.

Contamination from labware, solvents, or the laboratory environment.

Instrumental variability.

Troubleshooting Steps:

Implement Rigorous Quality Control (QC):

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Blanks: Analyze a method blank with each batch of samples to check for

contamination from reagents and the environment.

Matrix Spikes: Spike a duplicate of a sample with a known amount of CB 168 standard to

assess matrix effects on recovery.

Internal Standards: Use isotopically labeled internal standards, as specified in EPA Method

1668, to correct for analyte loss during sample preparation and analysis.[3]

Standardize Procedures:

Ensure that all sample preparation steps are performed consistently across all samples.

Use calibrated equipment and high-purity solvents and reagents.

Verify Instrument Performance:

Regularly check the performance of the GC/MS system by analyzing calibration standards

and quality control samples.

Ensure proper chromatographic separation to avoid co-elution issues.

Data Presentation
The following table summarizes expected recovery ranges for PCBs using different cleanup

techniques. Note that specific recovery for CB 168 may vary depending on the matrix and the

exact experimental conditions.
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Cleanup Technique Sorbent(s)
Typical PCB
Recovery Range
(%)

Reference

Solid-Phase

Extraction (SPE)
C18, Silica, Florisil 80 - 115 General Literature

Gel Permeation

Chromatography

(GPC)

Bio-Beads SX-3 75 - 110 General Literature

Multi-sorbent Column
Silica, Alumina,

Carbon
85 - 120 EPA Method 1668

Visualizations
Below are diagrams illustrating key workflows and concepts for minimizing CB 168 loss.
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Caption: General experimental workflow for the analysis of CB 168.
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Caption: Troubleshooting logic for addressing low recovery of CB 168.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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